Cas no 1805285-98-6 (3,5-Dibromo-2-(difluoromethyl)pyridine-6-sulfonyl chloride)

• Product Name: 3,5-Dibromo-2-(difluoromethyl)pyridine-6-sulfonyl chloride
• CAS No: 1805285-98-6
• MF: C₆H₂Br₂ClF₂NO₂S
• MW: 385.408384799957
• CID: 4850197
• Update Time: 2025-06-08

3,5-Dibromo-2-(difluoromethyl)pyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-2-(difluoromethyl)pyridine-6-sulfonyl chloride

• Inchi： 1S/C6H2Br2ClF2NO2S/c7-2-1-3(8)6(15(9,13)14)12-4(2)5(10)11/h1,5H
• InChI Key： JJVMJNCHMWIKPY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(F)F)N=C1S(=O)(=O)Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4

Additional information on 3,5-Dibromo-2-(difluoromethyl)pyridine-6-sulfonyl chloride

3,5-Dibromo-2-(difluoromethyl)pyridine-6-sulfonyl chloride (CAS No. 1805285-98-6): A Comprehensive Overview

3,5-Dibromo-2-(difluoromethyl)pyridine-6-sulfonyl chloride (CAS No. 1805285-98-6) is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique brominated and fluorinated pyridine scaffold, offers a wide range of applications in the development of novel pharmaceuticals and agrochemicals.

The molecular structure of 3,5-Dibromo-2-(difluoromethyl)pyridine-6-sulfonyl chloride consists of a pyridine ring substituted with two bromine atoms at the 3 and 5 positions, a difluoromethyl group at the 2 position, and a sulfonyl chloride moiety at the 6 position. This combination of functional groups imparts the compound with high reactivity and selectivity, making it an ideal building block for the synthesis of complex molecules.

Recent studies have highlighted the potential of 3,5-Dibromo-2-(difluoromethyl)pyridine-6-sulfonyl chloride in the development of new therapeutic agents. For instance, a research team from the University of California, Los Angeles (UCLA) has reported the use of this compound in the synthesis of potent inhibitors of protein kinases, which are key targets in cancer therapy. The brominated and fluorinated substituents enhance the lipophilicity and metabolic stability of these inhibitors, thereby improving their pharmacokinetic properties.

In addition to its applications in medicinal chemistry, 3,5-Dibromo-2-(difluoromethyl)pyridine-6-sulfonyl chloride has also shown promise in the field of agrochemicals. Researchers at Syngenta have utilized this compound to develop novel herbicides that exhibit high efficacy against a broad spectrum of weeds while maintaining low toxicity to non-target organisms. The sulfonyl chloride functionality allows for facile derivatization, enabling the synthesis of a diverse array of herbicidal agents.

The synthetic accessibility of 3,5-Dibromo-2-(difluoromethyl)pyridine-6-sulfonyl chloride has been extensively studied. A common approach involves the sequential introduction of bromine atoms to a pyridine ring followed by the installation of the difluoromethyl group and sulfonyl chloride moiety. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these transformations, making large-scale production more feasible.

The physical properties of 3,5-Dibromo-2-(difluoromethyl)pyridine-6-sulfonyl chloride are well-documented. It is a white crystalline solid with a melting point ranging from 100 to 105°C. The compound is highly soluble in common organic solvents such as dichloromethane and acetone but exhibits limited solubility in water. These properties make it suitable for various synthetic protocols and purification techniques.

Safety considerations are paramount when handling 3,5-Dibromo-2-(difluoromethyl)pyridine-6-sulfonyl chloride. As with many sulfonyl chlorides, it is highly reactive and can release hydrogen chloride gas upon exposure to moisture or aqueous solutions. Therefore, it is essential to handle this compound under an inert atmosphere and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 3,5-Dibromo-2-(difluoromethyl)pyridine-6-sulfonyl chloride (CAS No. 1805285-98-6) is a valuable reagent with diverse applications in organic synthesis, medicinal chemistry, and agrochemicals. Its unique molecular structure and high reactivity make it an indispensable tool for researchers aiming to develop novel compounds with enhanced biological activity and improved pharmacological properties. Ongoing research continues to uncover new uses for this versatile compound, further solidifying its importance in modern chemical research.